Cas no 1499609-07-2 (1-2-(5-bromo-2-methylphenyl)ethylpiperazine)

• Product Name: 1-2-(5-bromo-2-methylphenyl)ethylpiperazine
• CAS No: 1499609-07-2
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 6163795
• PubChem ID: 82648024
• Update Time: 2025-10-29

1-2-(5-bromo-2-methylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromo-2-methylphenyl)ethylpiperazine
• 1-[2-(5-bromo-2-methylphenyl)ethyl]piperazine
• 1499609-07-2
• EN300-1894732

• Inchi： 1S/C13H19BrN2/c1-11-2-3-13(14)10-12(11)4-7-16-8-5-15-6-9-16/h2-3,10,15H,4-9H2,1H3
• InChI Key： DTFWCRBLRDUWER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CCN1CCNCC1

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(5-bromo-2-methylphenyl)ethylpiperazine

Introduction to 1-2-(5-bromo-2-methylphenyl)ethylpiperazine (CAS No: 1499609-07-2)

1-2-(5-bromo-2-methylphenyl)ethylpiperazine, identified by the CAS number 1499609-07-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is well-documented for its versatile applications in medicinal chemistry, particularly in the development of psychoactive drugs. The structural features of this molecule, including the presence of a bromo-substituted aromatic ring and a methyl group, contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1-2-(5-bromo-2-methylphenyl)ethylpiperazine consists of a piperazine ring linked to an ethyl chain that extends from one of the nitrogen atoms. The aromatic ring is substituted with a bromine atom at the 5-position and a methyl group at the 2-position, which are key functional groups that influence its reactivity and interaction with biological targets. This specific arrangement makes it a valuable scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with halogenated aromatic rings. The bromine atom in 1-2-(5-bromo-2-methylphenyl)ethylpiperazine enhances its lipophilicity, which is often beneficial for crossing biological membranes. Additionally, the methyl group at the 2-position can influence electronic properties and binding affinity to target proteins.

One of the most compelling aspects of 1-2-(5-bromo-2-methylphenyl)ethylpiperazine is its potential role in central nervous system (CNS) drug development. Piperazine derivatives have been widely studied for their effects on neurotransmitter systems, particularly dopamine and serotonin pathways. The structural motif of this compound suggests that it may interact with various receptors and enzymes involved in mood regulation, cognition, and pain management.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The presence of both bromine and methyl groups in 1-2-(5-bromo-2-methylphenyl)ethylpiperazine may contribute to its stability under physiological conditions while maintaining sufficient reactivity for further chemical modifications. This balance makes it an attractive candidate for use as an intermediate in drug synthesis.

The synthesis of 1-2-(5-bromo-2-methylphenyl)ethylpiperazine involves multi-step organic reactions, typically starting from commercially available precursors such as 5-bromo-2-methylaniline. The process often includes nucleophilic substitution reactions to introduce the piperazine moiety and subsequent functional group transformations to achieve the desired ethyl chain extension. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to improve yield and purity.

In terms of biological activity, preliminary research on structurally similar compounds suggests that 1-2-(5-bromo-2-methylphenyl)ethylpiperazine could exhibit properties relevant to therapeutic applications. For instance, its interaction with dopamine receptors might make it useful in treating neurological disorders such as Parkinson's disease or schizophrenia. Additionally, its serotonin receptor affinity could open avenues for developing treatments for depression and anxiety disorders.

The pharmacokinetic profile of this compound is also an area of interest. Factors such as solubility, bioavailability, and metabolic clearance rates will determine its suitability for clinical use. Computational modeling techniques can be employed to predict these properties before conducting expensive experimental studies. This approach helps in optimizing drug design early in the development process.

The regulatory landscape for new pharmaceutical compounds requires thorough evaluation to ensure safety and efficacy. While 1-2-(5-bromo-2-methylphenyl)ethylpiperazine has not yet been approved for any specific indication, ongoing research aims to gather sufficient data to support potential clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical and clinical testing phases.

In conclusion, 1-2-(5-bromo-2-methylphenyl)ethylpiperazine (CAS No: 1499609-07-2) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its development could contribute significantly to advancements in treating various CNS disorders. Continued investigation into its pharmacological properties will be crucial in determining its future role in medicine.